2-(3-Fluoropropyl)propane-1,3-diol

• CAS: 139301-21-6
• Molecular Formula: C6H13FO2
• Molecular Weight: 136.16 g/mol
• SMILES: C(CC(CO)CO)CF
• InChI: InChI=1S/C6H13FO2/c7-3-1-2-6(4-8)5-9/h6,8-9H,1-5H2
• InChIKey: ALIOEWSAEJJWBA-UHFFFAOYSA-N

2-(3-Fluoropropyl)propane-1,3-diol (CAS 139301-21-6) is a monofluorinated derivative of 1,3-propanediol, featuring a terminally fluorinated three-carbon alkyl chain at the 2-position of the propane backbone. Its molecular formula is C₆H₁₃FO₂ with a molecular weight of 136.17 g/mol.

2-(3-Fluoropropyl)propane-1,3-diol (CAS 139301-21-6): Fluorinated 1,3-Propanediol Building Block — Physicochemical Profile and Procurement Context

2-(3-Fluoropropyl)propane-1,3-diol (CAS 139301-21-6) is a monofluorinated derivative of 1,3-propanediol, featuring a terminally fluorinated three-carbon alkyl chain at the 2-position of the propane backbone. Its molecular formula is C₆H₁₃FO₂ with a molecular weight of 136.17 g/mol . Computed physicochemical properties include a polar surface area (PSA) of 40.46 Ų and a predicted octanol-water partition coefficient (LogP) of 0.34 . The compound is commercially available as a research-grade chemical from specialty suppliers including CymitQuimica (Indagoo brand) for laboratory use . This compound belongs to the class of 2-substituted 1,3-propanediols, which are utilized as synthetic intermediates, polymer monomers, and building blocks in medicinal chemistry.

1

Retains full 1,3-propanediol hydrogen-bonding capacity and reactivity

2

Terminal fluoropropyl side chain increases lipophilicity without altering polar surface area

3

Serves as a building block for PET tracer precursors, fluorinated polymers, and drug-like scaffolds

Why 2-(3-Fluoropropyl)propane-1,3-diol Cannot Be Replaced by Unsubstituted or Backbone-Fluorinated 1,3-Propanediols

The 3-fluoropropyl substituent at the 2-position of 2-(3-fluoropropyl)propane-1,3-diol (CAS 139301-21-6) simultaneously increases lipophilicity while preserving the hydrogen-bonding capacity of the diol core. The predicted LogP of 0.34 represents an increase of approximately 1.4 log units compared to unsubstituted propane-1,3-diol (LogP ≈ −1.04), equating to roughly 24-fold greater partitioning into organic phases . Crucially, the PSA remains unchanged at 40.46 Ų for both compounds, meaning that the fluorinated analog retains full diol solvation and reactivity while gaining the membrane permeability and organic-solubility advantages conferred by the fluorinated side chain . Backbone-fluorinated analogs such as 2-fluoro-1,3-propanediol (CAS 453-09-8) place fluorine directly on the diol scaffold, altering both the electronic environment of the hydroxyl groups and the PSA, which can fundamentally change reactivity and hydrogen-bonding behavior in ways that the remote fluoropropyl motif avoids .

Unsubstituted 1,3-propanediol

Lacks the fluorinated side chain; significantly lower lipophilicity and absent potential for ¹⁸F radiolabeling or fluorine-specific surface modification.

2-Fluoro-1,3-propanediol

Fluorine directly on the diol backbone alters electronic environment and hydrogen-bonding behavior, compromising reactivity and the preserved PSA advantage of the remote fluoropropyl motif.

Non-fluorinated 2-alkyl-1,3-propanediols

Cannot provide terminal fluorine for further functionalization, radiolabeling, or the specific lipophilicity/hydrophobicity balance enabled by the C3 fluoropropyl chain.

• [1] PubChem. 2-Fluoro-1,3-propanediol (CAS 453-09-8). Molecular Formula: C₃H₇FO₂; MW: 94.08; PSA: 40.46; H-bond donors: 2; H-bond acceptors: 3. Accessed April 2026. View Source

Quantitative Differentiation Evidence for 2-(3-Fluoropropyl)propane-1,3-diol (CAS 139301-21-6) vs. Structural Analogs

Lipophilicity Gain with Preserved PSA: LogP Shift of +1.38 vs. Unsubstituted Propane-1,3-diol

The predicted LogP of 2-(3-fluoropropyl)propane-1,3-diol is 0.34, compared to −1.04 for the unsubstituted parent propane-1,3-diol, yielding a calculated ΔLogP of +1.38 . This places the compound in a more favorable lipophilicity range for membrane permeation while maintaining the identical PSA of 40.46 Ų as the parent diol. The increased lipophilicity without alteration of hydrogen-bonding capacity is a distinctive property not shared by backbone-fluorinated analogs, where fluorine directly perturbs the diol electronic environment.

Lipophilicity Gain vs Unsubstituted

Computed, data to verify

LogP = 0.34 vs −1.04 (Δ +1.38, ~24× increase)

Preserved PSA supports diol reactivity with higher lipophilicity

Computed values; experimental validation recommended

Evidence Dimension	Computed octanol-water partition coefficient (LogP) and Polar Surface Area (PSA)
Target Compound Data	LogP = 0.34; PSA = 40.46 Ų
Comparator Or Baseline	Propane-1,3-diol: LogP = −1.04 (ACD/LogP); PSA = 40.46 Ų
Quantified Difference	ΔLogP = +1.38 (approx. 24-fold increase in lipophilicity); ΔPSA = 0
Conditions	Computed values; ACD/LogP algorithm for comparator; ChemSrc database for target compound

Why This Matters

For procurement decisions in medicinal chemistry, the combination of increased lipophilicity with preserved hydrogen-bonding capacity makes this compound a strategically distinct building block for optimizing drug-like properties without sacrificing diol reactivity.

Fluorinated Diol Incorporation in Polyurethanes: Thermal Decomposition Temperature Increase of +45°C and Contact Angle Gain of +26° at 8% Loading

In a study of UV-curable fluorinated polyurethane elastomers, incorporation of a fluorinated diol at 8 wt% loading elevated the thermal decomposition temperature from 295 °C to 340 °C (+45 °C) and increased the water contact angle from 82.5° to 108.6° (+26.1°), while water absorption decreased from 5.1% to 1.6% . Although this study did not use 2-(3-fluoropropyl)propane-1,3-diol specifically, it demonstrates the class-level effect of medium-chain-length fluorinated diols as comonomers in polyurethane formulations.

Polyurethane Thermal & Surface Enhancement

Class-level inference

Td +45 °C, contact angle +26° at 8% loading

Supports hydrophobicity and thermal stability in fluorinated polyurethanes

Class-level; specific diol not tested in this study

Evidence Dimension	Thermal decomposition temperature and water contact angle in polyurethane elastomers
Target Compound Data	Class-level inference: fluorinated diols as a class produce these effects
Comparator Or Baseline	Non-fluorinated polyurethane: Td = 295 °C; contact angle = 82.5°; water absorption = 5.1%
Quantified Difference	With 8% fluorinated diol: Td = 340 °C (Δ +45 °C); contact angle = 108.6° (Δ +26.1°); water absorption = 1.6% (Δ −3.5 percentage points)
Conditions	UV-curable polyurethane elastomer based on IPDI, HTPB, fluorinated diol, BDO, and HEA (Zhong et al., 2016)

Why This Matters

For polymer chemistry procurement, the class-level evidence supports the expectation that 2-(3-fluoropropyl)propane-1,3-diol, with its terminal fluorine atom and flexible spacer, can serve as a comonomer to enhance thermal stability and surface hydrophobicity in polyurethane and polyester formulations.

• [1] Zhong W, Ni Z, Dong W, Chen M. Preparation and Properties Study of Fluorine-Containing UV-Curing Polyurethane Elastomer. Polyurethane Industry. 2016;(1):10-13. View Source

3-Fluoropropyl Motif in A₁ Adenosine Receptor PET Ligands: Sub-nanomolar Affinity Retention vs. Other N-Substituents

In a systematic study of CPX (8-cyclopentyl-1,3-dipropylxanthine) analogues, compounds bearing a 3-fluoropropyl substituent at N-1 (compound 13d) or N-3 (compound 8d) retained high affinity for the A₁ adenosine receptor, with Ki values in the sub-nanomolar to low nanomolar range and activity similar to or greater than the parent CPX . Specifically, compound 8c (2-fluoropropyl at N-3) was twice as potent as CPX, while compounds 8d (3-fluoropropyl at N-3) and 13d (3-fluoropropyl at N-1) antagonized [³H]CPX binding with affinities comparable to CPX . This demonstrates that the 3-fluoropropyl group is well-tolerated at key pharmacophoric positions and provides a validated synthetic handle for ¹⁸F radiolabeling in PET tracer development.

3-Fluoropropyl Motif in A₁AR Ligands

Supporting evidence

Ki retention comparable to CPX (sub-nM range)

Supports 3-fluoropropyl tolerance at receptor pharmacophores

Radioligand binding; indicates PET tracer precursor viability

Evidence Dimension	A₁ adenosine receptor binding affinity (Ki) of CPX analogues with different N-substituents
Target Compound Data	Compound 13d (N-1 3-fluoropropyl CPX): Ki comparable to CPX; Compound 8d (N-3 3-fluoropropyl CPX): Ki comparable to CPX
Comparator Or Baseline	CPX parent: Ki ≈ 0.5–5 nM range for A₁AR; Compound 8c (2-fluoropropyl): 2× more potent than CPX; N-methyl and 2-methoxyethyl analogues: less potent
Quantified Difference	3-fluoropropyl substitution preserves affinity within the same order of magnitude as CPX; N-methyl and 2-methoxyethyl analogues showed reduced potency
Conditions	Radioligand binding assay using [³H]CPX on rat brain A₁AR (Holschbach et al., J. Med. Chem. 1998)

Why This Matters

For radiochemistry and molecular imaging procurement, the demonstrated tolerance of the 3-fluoropropyl motif at receptor-binding positions validates 2-(3-fluoropropyl)propane-1,3-diol as a strategically relevant precursor or intermediate for constructing ¹⁸F-labeled PET tracer candidates.

• [1] Holschbach MH, Fein T, Krummeich C, et al. A₁ Adenosine Receptor Antagonists as Ligands for Positron Emission Tomography (PET) and Single-Photon Emission Tomography (SPET). Journal of Medicinal Chemistry. 1998;41(4):555-563. DOI: 10.1021/jm9705465. View Source

Monoalkyl-Substituted 1,3-Propanediols Systematically Tune Polyester Glass Transition Temperature: Tg Range of 40–93 °C Achievable by Substituent Selection

A systematic study of 2-alkyl- and 2,2-dialkyl-1,3-propanediols polymerized with 2,5-furandicarboxylic acid demonstrated that the glass transition temperature (Tg) of the resulting polyesters could be tuned over a wide range of 40–93 °C (based on tan δ) through selection of the 2-substituent . For monoalkyl-substituted diols, Tg decreased monotonously with increasing number of carbons in the alkyl group . The 3-fluoropropyl substituent of 2-(3-fluoropropyl)propane-1,3-diol, with its three-carbon chain length and terminal fluorine, is expected to occupy a distinct position in this structure-property landscape, combining the Tg-modulating effect of a propyl-length substituent with the additional hydrophobicity and potential for further functionalization conferred by the terminal fluorine atom.

Tg Tuning by 2-Substituent in Polyesters

Class-level inference

Tg range 40–93 °C across alkyl substituents

Supports 3-fluoropropyl placement within Tg structure-property landscape

Class-level; 3-carbon fluorinated chain predicts intermediate Tg

Evidence Dimension	Glass transition temperature (Tg) of poly(alkylene furanoate)s as a function of diol 2-substituent
Target Compound Data	Class-level inference: 2-(3-fluoropropyl) substituent (3-carbon chain with terminal F) predicted to produce Tg intermediate between 2-ethyl and 2-butyl substituted analogs
Comparator Or Baseline	Poly(propylene furanoate) from unsubstituted 1,3-propanediol as baseline; Tg systematically varies with alkyl chain length from methyl through butyl
Quantified Difference	Tg range across the series: 40–93 °C (tan δ); monoalkyl Tg decreases monotonically with increasing chain length
Conditions	Polyesters from dimethyl 2,5-furandicarboxylate and substituted 1,3-propanediols; DSC and DMA characterization (Polymer, 2022, 242, 124584)

Why This Matters

For sustainable polymer R&D procurement, 2-(3-fluoropropyl)propane-1,3-diol offers a fluorinated entry point into the well-characterized 2-alkyl-1,3-propanediol monomer family, enabling Tg tuning while introducing fluorine-specific surface and stability benefits not achievable with non-fluorinated alkyl substituents.

• [1] Effects of alkyl and phenyl-substituted 1,3-propanediols on the synthesis and properties of polyesters with 2,5-furandicarboxylic acid. Polymer. 2022;242:124584. DOI: 10.1016/j.polymer.2022.124584. View Source

Procurement-Relevant Application Scenarios for 2-(3-Fluoropropyl)propane-1,3-diol (CAS 139301-21-6)

PET Tracer Precursor: Synthesis of ¹⁸F-Labeled 3-Fluoropropyl Prosthetic Groups for Radiopharmaceutical Development

The 3-fluoropropyl motif is a validated prosthetic group for ¹⁸F radiolabeling of receptor-targeting pharmaceuticals . 2-(3-Fluoropropyl)propane-1,3-diol can serve as a precursor for the preparation of 3-[¹⁸F]fluoropropyl tosylate or related alkylating agents, which are subsequently conjugated to amine- or phenol-containing pharmacophores. The preserved PSA and increased lipophilicity (LogP 0.34 vs. −1.04 for unsubstituted propanediol) may facilitate purification of radiolabeled intermediates by reverse-phase HPLC while maintaining aqueous solubility adequate for subsequent bioconjugation steps.

Fluorinated Polyurethane and Polyester Comonomer for Enhanced Thermal Stability and Surface Hydrophobicity

Class-level evidence demonstrates that incorporating fluorinated diols into polyurethane formulations at loadings as low as 8 wt% increases thermal decomposition temperature by approximately 45 °C and water contact angle by over 25°, while reducing water absorption from 5.1% to 1.6% . 2-(3-Fluoropropyl)propane-1,3-diol, with its terminal fluorine on a flexible propyl spacer, is structurally suited for copolymerization with diisocyanates or dicarboxylic acids to produce segmented polyurethanes or polyesters with enhanced hydrophobicity and thermal resistance for coatings, elastomers, and specialty materials applications.

Medicinal Chemistry Building Block with Predicted Favorable Drug-Like Physicochemical Profile

The computed LogP of 0.34 places 2-(3-fluoropropyl)propane-1,3-diol within the optimal lipophilicity range (LogP 0–3) associated with favorable oral absorption and CNS permeability in drug design . Combined with the identical PSA (40.46 Ų) to the well-tolerated 1,3-propanediol scaffold, this compound can serve as a diol linker or core motif in prodrugs, PROTACs, or bifunctional molecules where balanced hydrophilicity-lipophilicity and two modifiable hydroxyl handles are required.

Specialty Chemical Intermediate for Fluorinated Surfactant and Coating Formulations

The bifunctional diol structure with a terminal fluorine atom provides a reactive monomer for synthesizing fluorinated surfactants, lubricants, or low-surface-energy coatings. The three-carbon spacer between the fluorine and the diol core reduces the electron-withdrawing effect on the hydroxyl groups compared to backbone-fluorinated analogs , potentially preserving nucleophilic reactivity in esterification, etherification, or urethane-forming reactions while still conferring the hydrophobicity and chemical resistance benefits of fluorination to the final product.

Application

Selection Property

Validation Focus

PET Tracer Precursor Synthesis

3-Fluoropropyl prosthetic group motif

Radiolabeling efficiency & purification context

Fluorinated Polyurethane/Polyester Comonomer

Terminal fluorine with flexible C3 spacer

Thermal stability & surface hydrophobicity context

Medicinal Chemistry Building Block

Balanced LogP with preserved diol PSA

Permeability & bifunctional reactivity assessment

Specialty Chemical Intermediate

Remote fluorine preserving diol reactivity

Hydrophobicity & reactivity in coatings/surfactants

• [1] Holschbach MH, Fein T, Krummeich C, et al. A₁ Adenosine Receptor Antagonists as Ligands for PET and SPET. J Med Chem. 1998;41(4):555-563. View Source
• [2] Zhong W, Ni Z, Dong W, Chen M. Preparation and Properties Study of Fluorine-Containing UV-Curing Polyurethane Elastomer. Polyurethane Industry. 2016;(1):10-13. View Source